1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one

• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 1-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one
• InChI: InChI=1S/C21H24ClN5O3/c1-30-19-10-9-18-24-23-17(27(18)25-19)3-2-4-20(28)26-13-11-21(29,12-14-26)15-5-7-16(22)8-6-15/h5-10,29H,2-4,11-14H2,1H3
• InChI Key: SUPOJYXSQCHHSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CCCC(=O)N3CCC(CC3)(C4=CC=C(C=C4)Cl)O)C=C1

Description

1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one is a synthetic compound featuring a hydroxypiperidine core linked to a 4-chlorophenyl group and a 6-methoxy-substituted [1,2,4]triazolo[4,3-b]pyridazine moiety via a butanone bridge. This compound’s design leverages hydrogen-bonding (hydroxypiperidine) and aromatic stacking (chlorophenyl and triazolopyridazine) interactions, which are critical for receptor binding .

Preparation Methods

The synthesis of 1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one involves multiple steps, each requiring specific reagents and conditions. The general synthetic route can be summarized as follows:

Formation of the Piperidine Ring: The piperidine ring is synthesized through a cyclization reaction involving appropriate precursors such as 4-chlorobenzaldehyde and piperidine.

Introduction of the Chlorophenyl Group: The chlorophenyl group is introduced via a nucleophilic substitution reaction, where the piperidine ring reacts with 4-chlorobenzyl chloride.

Formation of the Triazolopyridazine Moiety: The triazolopyridazine moiety is synthesized through a series of cyclization and condensation reactions involving hydrazine derivatives and methoxy-substituted pyridazine.

Coupling of the Functional Groups: The final step involves coupling the piperidine-chlorophenyl intermediate with the triazolopyridazine moiety under specific conditions to yield the target compound.

Industrial production methods for this compound would involve scaling up these reactions, optimizing reaction conditions, and ensuring the purity and yield of the final product.

Chemical Reactions Analysis

1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group in the piperidine ring can be oxidized to form a ketone or aldehyde under appropriate conditions using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can undergo reduction reactions, particularly at the triazolopyridazine moiety, using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Condensation: The compound can undergo condensation reactions with various carbonyl compounds to form imines or enamines.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and as an anti-inflammatory agent.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors or enzymes, modulating their activity and leading to various physiological effects. For example, it may inhibit the activity of specific enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways involved depend on the specific biological context and the concentration of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its hybrid structure, combining a hydroxypiperidine with a methoxy-triazolopyridazine. Below is a detailed comparison with analogs from the literature:

Structural Analogues and Substituent Effects

Compound Name / ID	Core Structure	Key Substituents	Molecular Formula	Key Properties/Bioactivity	Reference
Target Compound	Hydroxypiperidine + Triazolopyridazine	4-Chlorophenyl, 6-methoxy	C₂₂H₂₂ClN₅O₃	High logP (~3.5), moderate solubility
Compound 5 ()	Piperazine + Pyrazole	4-Trifluoromethylphenyl, pyrazole	C₁₈H₂₁F₃N₄O	Enhanced CNS penetration (logP ~2.8)
MK45 (RTC6) ()	Piperazine + Thiophene	3-Chloro-5-trifluoromethylpyridinyl	C₁₈H₁₈ClF₃N₂OS	Antipsychotic activity (D2 receptor)
Compound 1 ()	Chlorophenyl + Pyrazole	4-Methylpyrazole	C₁₂H₁₀ClN₃O	Antifungal activity (Candida spp.)
LS-48316 ()	Piperazine + Trimethoxyphenyl	2-Chlorophenyl, 3,4,5-trimethoxybenzoyl	C₂₄H₂₈ClN₂O₄·2HCl	Serotonergic antagonism (5-HT₂A)
C15H18N4O3 ()	Piperidine + Triazolopyridine	Carboxylic acid substituent	C₁₅H₁₈N₄O₃	Kinase inhibition (IC₅₀ ~50 nM)

Key Observations :

Hydroxypiperidine vs. Piperazine: The hydroxypiperidine in the target compound introduces a hydrogen-bond donor absent in piperazine-based analogs (e.g., MK45, LS-48316). This may enhance binding to polar targets like kinases or GPCRs .

Triazolopyridazine vs. Other Heterocycles : The 6-methoxy-[1,2,4]triazolo[4,3-b]pyridazine moiety differs from pyrazole (Compound 1), thiophene (MK45), and triazolopyridine (). Pyridazine’s electron-deficient nature could improve π-π stacking in hydrophobic pockets compared to pyridine derivatives .

Substituent Impact : The 4-chlorophenyl group is shared with LS-48316, but the methoxy group on the triazolopyridazine distinguishes the target from analogs with trifluoromethyl (Compound 5) or trimethoxy (LS-48316) groups. Methoxy groups typically enhance solubility but reduce metabolic stability .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	Compound 5	MK45	LS-48316
Molecular Weight	451.9 g/mol	390.4	414.9	525.4
logP	~3.5	2.8	4.1	3.9
Hydrogen Bond Donors	2	1	0	0
TPSA	78 Ų	65 Ų	55 Ų	72 Ų

• The target’s higher topological polar surface area (TPSA) and hydrogen-bond donors suggest lower blood-brain barrier penetration compared to MK45 but better solubility than LS-48316 .
• The 6-methoxy group likely reduces CYP450-mediated metabolism relative to trifluoromethyl (Compound 5) or chloropyridine (MK45) groups .

Biological Activity

The compound 1-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-4-(6-methoxy[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butan-1-one is a novel synthetic organic molecule that has garnered attention for its potential pharmacological properties. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound's structure features a piperidine ring substituted with a chlorophenyl group and a triazolopyridazine moiety. This unique combination may influence its interaction with biological targets and enhance its pharmacological efficacy.

Feature	Description
Molecular Formula	C21H27ClN4O2
Molecular Weight	375.86 g/mol
CAS Number	67987-08-0

The biological activity of this compound is primarily attributed to its ability to interact with various neurotransmitter systems and enzymes. Key mechanisms include:

• Dopamine Receptor Modulation : Similar compounds have shown affinity for dopamine receptors, suggesting potential antipsychotic effects. The presence of the chlorophenyl group may enhance binding to these receptors.
• Enzyme Inhibition : Preliminary studies indicate that derivatives of this compound can inhibit key enzymes such as acetylcholinesterase (AChE) and urease, which are critical in neurological and gastrointestinal functions respectively .

Antipsychotic Activity

Research indicates that compounds with similar structural features exhibit significant antipsychotic properties. For instance, derivatives have been tested for their ability to mitigate symptoms in animal models of schizophrenia. In one study, compounds were evaluated using the Novel Object Recognition Test (NORT) and the Prepulse Inhibition (PPI) test, which are standard measures for assessing cognitive function and sensorimotor gating in rodents.

Enzyme Inhibition

The compound's analogs were subjected to enzyme inhibition assays:

• Acetylcholinesterase Inhibition : Compounds demonstrated IC50 values ranging from 1.13 µM to 6.28 µM against AChE, indicating strong inhibitory potential compared to standard drugs .
• Urease Inhibition : Similar derivatives showed promising results as urease inhibitors, which could have applications in treating conditions like peptic ulcers.

Antibacterial Activity

In vitro studies have assessed the antibacterial properties of related compounds against various bacterial strains. Results showed moderate to strong activity against Salmonella typhi and Bacillus subtilis, suggesting potential applications in treating bacterial infections .

Case Studies

Several case studies highlight the therapeutic potential of this compound:

• Case Study on Antipsychotic Effects : A study involving rodents treated with the compound showed a significant reduction in hyperactivity and improvement in cognitive functions compared to control groups.
• Enzyme Inhibition Study : A series of synthesized derivatives were tested for their inhibitory effects on AChE and urease, demonstrating that modifications in the hydroxypiperidine structure could enhance biological activity.
• Antibacterial Efficacy : In a comparative study of synthesized piperidine derivatives, the compound exhibited superior antibacterial activity against resistant strains of bacteria, underscoring its potential as a lead compound for drug development.